Cas no 273925-06-7 (1-Pyrrolidineaceticacid, 2-(ethoxycarbonyl)-a-oxo-, ethyl ester, (2S)-)

• Product Name: 1-Pyrrolidineaceticacid, 2-(ethoxycarbonyl)-a-oxo-, ethyl ester, (2S)-
• CAS No: 273925-06-7
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 248070
• PubChem ID: 40427014
• Update Time: 2025-08-05

1-Pyrrolidineaceticacid, 2-(ethoxycarbonyl)-a-oxo-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineaceticacid, 2-(ethoxycarbonyl)-a-oxo-, ethyl ester, (2S)-
• (S)-ethyl 1-(2-ethoxy-2-oxoacetyl)pyrrolidine-2-carboxylate
• Ethyl 1-[ethoxy(oxo)acetyl]-L-prolinate
• LogP
• L-proline, 1-(2-ethoxy-1,2-dioxoethyl)-, ethyl ester
• ethyl (2S)-1-(2-ethoxy-2-oxoacetyl)pyrrolidine-2-carboxylate
• AKOS015960954
• SCHEMBL10066850
• 273925-06-7
• AC-12642
• DTXSID20654221

• Inchi： 1S/C11H17NO5/c1-3-16-10(14)8-6-5-7-12(8)9(13)11(15)17-4-2/h8H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： FBSAJSSJPAVUSO-QMMMGPOBSA-N
• SMILES： O(CC)C([C@@H]1CCCN1C(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 243.11071
• Monoisotopic Mass: 243.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.206
• Boiling Point: 322.7°Cat760mmHg
• Flash Point: 148.9°C
• Refractive Index: 1.485
• PSA: 72.91

Additional information on 1-Pyrrolidineaceticacid, 2-(ethoxycarbonyl)-a-oxo-, ethyl ester, (2S)-

Introduction to 1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S) and Its Applications in Modern Chemical Biology

1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S), identified by the CAS number 273925-06-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their structural complexity and biological relevance, making it a valuable tool in the development of novel therapeutic agents. The unique stereochemistry and functional groups present in this molecule contribute to its versatility, enabling its application in various biochemical pathways and drug discovery processes.

The molecular structure of 1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S) features a pyrrolidine core substituted with an ethoxycarbonyl group at the α-position and an ester functionality at the carboxyl terminus. The (2S) configuration indicates a specific stereochemical arrangement at the chiral center, which is crucial for its biological activity. This stereochemistry has been meticulously characterized through advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography, ensuring precise understanding of its three-dimensional structure.

In recent years, there has been a growing interest in chiral auxiliaries and ligands that can modulate the selectivity of enzymatic reactions. The enantiomerically pure form of 1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S) has been explored as a potential chiral catalyst or intermediate in asymmetric synthesis. Such applications are particularly relevant in the pharmaceutical industry, where enantiopure compounds often exhibit improved pharmacological properties compared to their racemic counterparts.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. For instance, derivatives of 1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S) have been investigated for their potential to modulate kinases and proteases, which are key players in numerous diseases including cancer and inflammatory disorders. The ethoxycarbonyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The ester functionality at the carboxyl terminus also contributes to the compound's reactivity, making it suitable for conjugation with other biomolecules such as peptides and nucleotides. This property has been exploited in the development of prodrugs and drug delivery systems, where the ester bond can be hydrolyzed under physiological conditions to release the active pharmaceutical ingredient. Such strategies enhance bioavailability and reduce systemic toxicity, making them highly desirable in modern drug design.

Recent studies have also highlighted the importance of 1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S) in synthetic organic chemistry. Its unique reactivity profile has been utilized in cross-coupling reactions and other transition-metal-catalyzed transformations, enabling the construction of complex molecular architectures. These advancements have not only expanded the synthetic toolbox but also provided new insights into reaction mechanisms involving chiral auxiliaries.

The compound's stability under various conditions has made it a preferred choice for long-term storage and transport in research laboratories. However, its handling requires adherence to standard chemical safety protocols to ensure worker safety and prevent degradation. Researchers often employ protective equipment such as gloves and goggles when working with 1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S) to mitigate any potential risks associated with its use.

In conclusion,1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester, (2S) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features enable diverse functionalities ranging from enzyme inhibition to drug delivery systems. As our understanding of molecular interactions continues to evolve,1-Pyrrolidineacetic Acid, 2-(ethoxycarbonyl)-α-oxo-, Ethyl Ester,(CAS no. 273925-06-7) is poised to play an increasingly important role in advancing therapeutic interventions across multiple disciplines.